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A Structural Showdown: Isomaltotetraose vs.
Maltotetraose
For researchers and scientists in the fields of carbohydrate chemistry, biochemistry, and drug

development, understanding the nuanced structural differences between oligosaccharides is

paramount. Isomaltotetraose and maltotetraose, both tetramers of glucose, serve as a

compelling case study in how a simple change in linkage can impart distinct three-dimensional

structures and, consequently, different physicochemical and biological properties. This guide

provides an in-depth structural comparison of these two molecules, supported by experimental

data and detailed methodologies.

At a Glance: Key Structural and Physical
Differences
The primary distinction between isomaltotetraose and maltotetraose lies in the glycosidic

bonds that link the four glucose units. Maltotetraose is a linear oligosaccharide with exclusively

α-1,4 glycosidic linkages, which promotes a more rigid, helical conformation.[1][2] In contrast,

isomaltotetraose is characterized by α-1,6 glycosidic linkages, introducing greater

conformational flexibility.[3][4] Both molecules share the same molecular formula and weight.
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Property Isomaltotetraose Maltotetraose

Systematic Name

α-D-Glucopyranosyl-(1→6)-α-

D-glucopyranosyl-(1→6)-α-D-

glucopyranosyl-(1→6)-D-

glucose

α-D-Glucopyranosyl-(1→4)-α-

D-glucopyranosyl-(1→4)-α-D-

glucopyranosyl-(1→4)-D-

glucose

Molecular Formula C₂₄H₄₂O₂₁ C₂₄H₄₂O₂₁

Molecular Weight 666.58 g/mol 666.58 g/mol

Glycosidic Linkage α-1,6 α-1,4

Glycosidic Torsion Angles Φ, Ψ, and ω Φ and Ψ

Conformation More flexible and extended
More rigid, tends to form a

helical structure

Melting Point >210°C[5] Data not consistently available

Solubility Soluble in water[6] Soluble in water[7]

Visualizing the Structural Divergence
The difference in glycosidic linkage directly impacts the overall three-dimensional structure of

these tetrasaccharides.
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Experimental Workflow for Structural Comparison
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Comprehensive Structural Comparison

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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